Cas no 13881-14-6 (Benzenebutanal, b-methyl-)

• Product Name: Benzenebutanal, b-methyl-
• CAS No: 13881-14-6
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 189834
• PubChem ID: 117169
• Update Time: 2025-04-19

Benzenebutanal, b-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanal, b-methyl-
• 3-methyl-4-phenylbutanal
• 3-methyl-4-phenylbutyraldehyde
• UNII-T30W53T452
• 13881-14-6
• 3-methyl-4-phenyl-butyraldehyde
• BUTYRALDEHYDE, 3-METHYL-4-PHENYL-
• BENZENEBUTANAL, .BETA.-METHYL-
• EINECS 237-647-5
• Q27289600
• DTXSID50930222
• SCHEMBL7354997
• NS00052716
• T30W53T452
• .BETA.-METHYLBENZENEBUTANAL

• Inchi： 1S/C11H14O/c1-10(7-8-12)9-11-5-3-2-4-6-11/h2-6,8,10H,7,9H2,1H3
• InChI Key： GNQAZNILNLQRJV-UHFFFAOYSA-N
• SMILES： O=CCC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 162.104
• Monoisotopic Mass: 162.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.4

Experimental Properties

• Density: 0.957
• Boiling Point: 254.2°Cat760mmHg
• Flash Point: 118.8°C
• Refractive Index: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes